Cas no 927997-63-5 (1-(4-methoxyphenyl)-2-(pyrrolidin-1-yl)ethan-1-amine)

• Product Name: 1-(4-methoxyphenyl)-2-(pyrrolidin-1-yl)ethan-1-amine
• CAS No: 927997-63-5
• MF: C₁₃H₂₀N₂O
• MW: 220.31
• CID: 5113592
• PubChem ID: 16643617
• Update Time: 2026-03-03

1-(4-methoxyphenyl)-2-(pyrrolidin-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineethanamine, α-(4-methoxyphenyl)-
• 1-(4-methoxyphenyl)-2-(pyrrolidin-1-yl)ethan-1-amine

• Inchi： 1S/C13H20N2O/c1-16-12-6-4-11(5-7-12)13(14)10-15-8-2-3-9-15/h4-7,13H,2-3,8-10,14H2,1H3
• InChI Key： PCUWBOCJLTYKKA-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC)=CC=1)(N)CN1CCCC1

Additional information on 1-(4-methoxyphenyl)-2-(pyrrolidin-1-yl)ethan-1-amine

Introduction to 1-(4-methoxyphenyl)-2-(pyrrolidin-1-yl)ethan-1-amine (CAS No. 927997-63-5)

1-(4-methoxyphenyl)-2-(pyrrolidin-1-yl)ethan-1-amine, identified by the Chemical Abstracts Service Number 927997-63-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a 4-methoxyphenyl group linked to a pyrrolidin-1-yl moiety through an ethanamidine backbone, has garnered attention due to its structural features and potential biological activities. The presence of both aromatic and heterocyclic components makes it a promising candidate for further investigation in medicinal chemistry.

The 4-methoxyphenyl substituent is a key feature of this compound, contributing to its hydrophobicity and potential interactions with biological targets. This aromatic ring system is commonly found in many bioactive molecules, where it serves as a scaffold for binding to proteins or enzymes. The methoxy group at the para position enhances the electron density on the ring, which can influence its reactivity and binding affinity. Such structural motifs are frequently explored in the design of drugs targeting neurological disorders, cardiovascular diseases, and other metabolic conditions.

Complementing the aromatic component, the pyrrolidin-1-yl group introduces a nitrogen-containing heterocycle into the molecular framework. Pyrrolidine derivatives are well-known for their role in drug development, often serving as pharmacophores in small molecule inhibitors and agonists. The nitrogen atom in the pyrrolidine ring can form hydrogen bonds with biological targets, enhancing binding specificity. In particular, compounds containing this moiety have shown promise in modulating enzyme activity and receptor interactions, making them valuable tools in therapeutic research.

The ethanamidine linkage connecting the two functional groups provides a stable backbone while allowing for conformational flexibility. This structural arrangement can be crucial for optimizing pharmacokinetic properties, such as solubility and metabolic stability. The overall architecture of 1-(4-methoxyphenyl)-2-(pyrrolidin-1-yl)ethan-1-amine (CAS No. 927997-63-5) suggests potential applications in developing novel therapeutics that leverage both the aromatic and heterocyclic components for targeted action.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. By leveraging these techniques, scientists can identify key interactions between 1-(4-methoxyphenyl)-2-(pyrrolidin-1-yl)ethan-1-amine and potential biological targets, such as kinases or G protein-coupled receptors (GPCRs). These insights are critical for designing next-generation drugs with improved efficacy and reduced side effects.

In addition to computational studies, experimental approaches have been instrumental in evaluating the biological activity of this compound. Initial assays have shown that derivatives of this scaffold exhibit promising properties in preclinical models. For instance, modifications to the 4-methoxyphenyl group or the pyrrolidin-1-yl moiety have been explored to enhance potency and selectivity against specific disease-related targets. These findings align with broader trends in drug discovery, where structure-based design plays a pivotal role in optimizing therapeutic candidates.

The synthesis of 1-(4-methoxyphenyl)-2-(pyrrolidin-1-yl)ethan-1-amine (CAS No. 927997-63-5) involves multi-step organic transformations that highlight the synthetic versatility of this motif. Key synthetic strategies include nucleophilic substitution reactions to introduce the pyrrolidine ring and condensation reactions to form the ethanamidine core. Advances in synthetic methodologies have enabled more efficient and scalable production of such compounds, facilitating their use in high-throughput screening campaigns.

From a medicinal chemistry perspective, the combination of an aromatic ring system with a nitrogen-containing heterocycle offers multiple opportunities for functionalization. Researchers can explore various chemical modifications to fine-tune pharmacological properties, such as receptor affinity or metabolic stability. For example, introducing additional substituents into the 4-methoxyphenyl group or altering the substitution pattern on the pyrrolidine ring can significantly impact biological activity. Such modifications are often guided by structure/activity relationship (SAR) studies, which provide critical insights into optimizing drug candidates.

The potential applications of 1-(4-methoxyphenyl)-2-(pyrrolidin-1-yl)ethan-1-amine extend across multiple therapeutic areas. Its structural features make it a suitable candidate for drugs targeting central nervous system (CNS) disorders, where both aromatic and heterocyclic components contribute to receptor binding affinity. Additionally, this compound may find utility in addressing metabolic diseases or inflammatory conditions by modulating key enzymatic pathways.

As research continues to uncover new biological targets and mechanisms of disease, compounds like 1-(4-methoxyphenyl)-2-(pyrrolidin-1-y l)ethanam ine (CAS No. 92799763 5) will remain at the forefront of therapeutic innovation. The integration of cutting-edge technologies—such as artificial intelligence-driven drug design platforms—will further accelerate the development of novel therapeutics based on this scaffold. By combining experimental validation with computational predictions, scientists can rapidly identify promising candidates for further optimization.

In conclusion, 1 - ( 4 - meth oxy phen yl ) - 2 - ( p y r rol idin - 1 - y l ) e than - 1 - am ine ( CAS No . 927997 - 63 - 5 ) represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules . Its unique combination of functional groups , coupled with recent advancements in drug discovery methodologies , positions it as a valuable asset in ongoing therapeutic research . As our understanding of biological systems continues to evolve , compounds like this will play an increasingly important role in addressing complex diseases and improving patient outcomes .